molecular formula C17H22N2O3S2 B5630823 5-{2-[(tert-butylamino)sulfonyl]phenyl}-N,N-dimethylthiophene-2-carboxamide

5-{2-[(tert-butylamino)sulfonyl]phenyl}-N,N-dimethylthiophene-2-carboxamide

Cat. No. B5630823
M. Wt: 366.5 g/mol
InChI Key: CDDDLAVINWIDHR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of similar aromatic polyamides and polyether compounds involves complex reactions including polycondensation and nucleophilic substitution. These processes often require specific conditions such as the presence of organic solvents like N,N-dimethylformamide, N,N-dimethylacetamide, and the use of catalysts or reagents such as potassium tert-butoxide and triphenyl phosphite (Gutch, Banerjee, & Jaiswal, 2003; Hsiao, Yang, & Chen, 2000).

Molecular Structure Analysis

The molecular structure of related compounds is characterized by the presence of aromatic rings, sulfonyl groups, and other functional groups that contribute to the compound's properties. X-ray diffraction and NMR spectroscopy are common techniques used for structural analysis, revealing details such as bond lengths, angles, and the overall molecular arrangement (Pedregosa et al., 1996).

Chemical Reactions and Properties

Chemical reactions involving compounds like 5-{2-[(tert-butylamino)sulfonyl]phenyl}-N,N-dimethylthiophene-2-carboxamide often include nucleophilic substitution and cycloaddition. These reactions can be influenced by the presence of electron-donating or withdrawing groups and the specific chemical environment, affecting the yield and specificity of the reactions (Teranishi & Goto, 1989; Ye et al., 2014).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, thermal stability, and mechanical strength, are crucial for their potential applications. The solubility in organic solvents and high thermal stability are common characteristics, with some compounds exhibiting glass-transition temperatures and melting points that reflect their robustness (Liaw, Liaw, & Chen, 2000).

Chemical Properties Analysis

The chemical properties, including reactivity and stability under various conditions, are defined by the molecular structure and the presence of specific functional groups. Studies on similar compounds have shown that they can undergo reactions such as ring closure and nucleophilic replacement, indicating a level of chemical versatility and potential for further functionalization (Mukai, Ukon, & Kuroda, 2003; Stoyanovich & Fedorov, 1967).

properties

IUPAC Name

5-[2-(tert-butylsulfamoyl)phenyl]-N,N-dimethylthiophene-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H22N2O3S2/c1-17(2,3)18-24(21,22)15-9-7-6-8-12(15)13-10-11-14(23-13)16(20)19(4)5/h6-11,18H,1-5H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CDDDLAVINWIDHR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)NS(=O)(=O)C1=CC=CC=C1C2=CC=C(S2)C(=O)N(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H22N2O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

366.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-{2-[(tert-butylamino)sulfonyl]phenyl}-N,N-dimethylthiophene-2-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.